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Compound of Interest

Compound Name: Tri-(PEG1-C2-acid)

Cat. No.: B1399082

Essential Safety and Logistical Information for Laboratory Professionals

This document provides detailed procedural guidance for the safe and compliant disposal of
Tri-(PEG1-C2-acid), a PEG-based PROTAC linker. Adherence to these protocols is critical for
ensuring personnel safety and environmental protection. The information is intended for
researchers, scientists, and drug development professionals familiar with laboratory safety
practices.

Hazard Identification and Summary

Tri-(PEG1-C2-acid) is classified with the following hazards according to the Globally

Harmonized System (GHS). A comprehensive understanding of these hazards is the first step
in safe handling and disposal.
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Hazard o Representative
. GHS Category Description L
Classification Quantitative Data

While a specific LD50
for Tri-(PEG1-C2-acid)
is not published,
similar PEG esters
o ) like PEG-12 Laurate

Acute Toxicity, Oral Category 4 Harmful if swallowed.
have a reported acute
oral LD50 of >25 g/kg
in mice, indicating
generally low acute
toxicity.[1]

PEG compounds,

articularly those of
Skin P Y

] o Category 2 Causes skin irritation. lower molecular
Corrosion/Irritation

weight, can cause

skin irritation.[2]

Direct contact with

Serious Eye Causes serious eye
o Category 2A o eyes can cause
Damage/Irritation irritation. S o
significant irritation.

) ] Inhalation of dust or

Respiratory Tract May cause respiratory
o Category 3 T aerosols should be

Irritation irritation.

avoided.

Personal Protective Equipment (PPE)

Before handling Tri-(PEG1-C2-acid) for any purpose, including disposal, the following personal
protective equipment must be worn:

» Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.
o Eye Protection: Safety glasses with side shields or chemical splash goggles are required.

o Lab Coat: A standard laboratory coat must be worn to protect from skin contact.
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» Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-
approved respirator.

Step-by-Step Disposal Protocol

Disposal of Tri-(PEG1-C2-acid) and its containers must be carried out in accordance with local,
state, and federal regulations. The following is a general procedural guide.

Step 1: Waste Segregation and Collection

e Do not dispose of Tri-(PEG1-C2-acid) down the sink or in regular trash. While many
polyethylene glycol (PEG) compounds are biodegradable, this product is also a chemical
irritant and its introduction to wastewater systems should be avoided.[3]

¢ All waste containing Tri-(PEG1-C2-acid), including unused product, contaminated labware
(e.g., pipette tips, vials), and spill cleanup materials, must be collected as chemical waste.

o Use a designated, leak-proof, and chemically compatible waste container. Plastic containers
are generally preferred for chemical waste.[4]

o Keep the waste container closed except when adding waste.
Step 2: Labeling of Waste Containers

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "Tri-
(PEG1-C2-acid)".

* Include the primary hazards: "Irritant,” "Harmful if Swallowed."
» Note the date when waste was first added to the container (the "accumulation start date").
Step 3: Storage of Chemical Waste

» Store the sealed and labeled waste container in a designated satellite accumulation area
(SAA) within the laboratory.[4]

o The SAA should be at or near the point of waste generation and under the control of
laboratory personnel.
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e Ensure the storage area is well-ventilated and away from incompatible materials.
Step 4: Arranging for Disposal

o Contact your institution's Environmental Health and Safety (EH&S) department or a licensed
chemical waste disposal contractor to arrange for pickup and proper disposal of the waste.[3]

[5]

e Provide the EH&S department or contractor with the complete chemical name and hazard
information.

Step 5: Decontamination and Disposal of Empty Containers

e A container that held Tri-(PEG1-C2-acid) is not considered empty until all contents have
been removed to the extent possible.

o Triple-rinse the empty container with a suitable solvent (e.g., water or ethanol).

o Collect the rinsate as hazardous chemical waste and add it to your designated waste
container.

e Once triple-rinsed, deface or remove the original product label from the container.

e The clean, defaced container can typically be disposed of in the regular trash or recycled,
depending on institutional policies.

Spill Management

In the event of a spill of Tri-(PEG1-C2-acid):

» Evacuate and Secure: Alert others in the area and restrict access.
» Ventilate: Ensure the area is well-ventilated.

» Wear appropriate PPE.

o Contain and Absorb: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand,
or chemical absorbent pads). For solid spills, carefully sweep or scoop the material to avoid
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creating dust.

o Collect Waste: Place all contaminated absorbent material and cleaning supplies into a
designated hazardous waste container.

o Decontaminate: Clean the spill area with soap and water.

o Label and Dispose: Label the waste container and manage it as described in the disposal
protocol above.

Experimental Workflow & Disposal Decision
Process

The following diagram illustrates the decision-making process for the proper disposal of Tri-
(PEG1-C2-acid) and its associated waste.
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Disposal Workflow for Tri-(PEG1-C2-acid)

Disposal Workflow for Tri-(PEG1-C2-acid)
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Caption: Disposal workflow for Tri-(PEG1-C2-acid) and its containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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